Cas no 139197-13-0 (1,7(3H,4H)-Isobenzofurandione, tetrahydro-7a-methyl-, cis-)

1,7(3H,4H)-Isobenzofurandione, tetrahydro-7a-methyl-, cis- structure
139197-13-0 structure
Product Name:1,7(3H,4H)-Isobenzofurandione, tetrahydro-7a-methyl-, cis-
CAS No:139197-13-0
MF:C9H12O3
MW:168.189783096313
CID:1273984
Update Time:2024-08-04

1,7(3H,4H)-Isobenzofurandione, tetrahydro-7a-methyl-, cis- Chemical and Physical Properties

Names and Identifiers

    • 1,7(3H,4H)-Isobenzofurandione, tetrahydro-7a-methyl-, cis-
    • 1,7(3H,4H)-Isobenzofurandione, tetrahydro-7a-methyl-, (3aR,7aR)-rel-
    • Inchi: 1S/C9H12O3/c1-9-6(5-12-8(9)11)3-2-4-7(9)10/h6H,2-5H2,1H3/t6-,9+/m0/s1
    • InChI Key: OWFKAQOWJLBPKL-IMTBSYHQSA-N
    • SMILES: C1(=O)[C@]2(C)[C@@]([H])(CCCC2=O)CO1

Computed Properties

  • Exact Mass: 168.07866

Experimental Properties

  • Density: 1.205±0.06 g/cm3(Predicted)
  • Boiling Point: 330.1±25.0 °C(Predicted)
  • PSA: 43.37
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